molecular formula C8H12N2O4 B8422453 Cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester

Cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester

Cat. No.: B8422453
M. Wt: 200.19 g/mol
InChI Key: OXAHTDLJEISIAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12N2O4

Molecular Weight

200.19 g/mol

IUPAC Name

ethyl 2-cyano-2-[(2-methoxyacetyl)amino]acetate

InChI

InChI=1S/C8H12N2O4/c1-3-14-8(12)6(4-9)10-7(11)5-13-2/h6H,3,5H2,1-2H3,(H,10,11)

InChI Key

OXAHTDLJEISIAE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C#N)NC(=O)COC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of aminocyanacetic acid ethyl ester (1.00 g, 7.80 mmol) in dichloromethane (15.00 ml) was cooled to 0° C. and treated with pyridine (0.62 g, 7.80 mmol). Methoxy-acetyl chloride (0.85 g, 7.80 mmol) was added dropwise during 15 min. The mixture was stirred for 5 min at 0° C., then warmed to room temperature and stirred for 10 min. The volatiles were evaporated, and the residue was redissolved in dichloromethane and washed twice with water. The organic layer was dried with sodium sulphate and evaporated. The residue was triturated in diisopropyl ether to yield cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester (1.04 g, 66%), MS (ISP): m/e=201.1 (M+H+).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.62 g
Type
reactant
Reaction Step Two
Quantity
0.85 g
Type
reactant
Reaction Step Three

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